Cas no 1805717-15-0 (Ethyl 2-(2-chloropropanoyl)-3-methylbenzoate)

• Product Name: Ethyl 2-(2-chloropropanoyl)-3-methylbenzoate
• CAS No: 1805717-15-0
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 5002110
• Update Time: 2025-08-02

Ethyl 2-(2-chloropropanoyl)-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-chloropropanoyl)-3-methylbenzoate

• Inchi： 1S/C13H15ClO3/c1-4-17-13(16)10-7-5-6-8(2)11(10)12(15)9(3)14/h5-7,9H,4H2,1-3H3
• InChI Key： UOPUTDCQQJAJNB-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C(C(=O)OCC)=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(2-chloropropanoyl)-3-methylbenzoate

Ethyl 2-(2-chloropropanoyl)-3-methylbenzoate: A Comprehensive Overview

Ethyl 2-(2-chloropropanoyl)-3-methylbenzoate, identified by the CAS number CAS No. 1805717-15-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in synthetic methodologies and its tailored properties have further underscored its importance in contemporary research.

The molecular structure of Ethyl 2-(2-chloropropanoyl)-3-methylbenzoate comprises a benzoate ester moiety with a substituted propanoyl group. The presence of a chlorine atom at the beta position of the propanoyl chain introduces unique electronic and steric effects, which are pivotal in determining its reactivity and functionality. This structural feature not only enhances its stability but also renders it amenable to a variety of chemical transformations. Researchers have leveraged these attributes to explore its role in catalytic processes and as an intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of Ethyl 2-(2-chloropropanoyl)-3-methylbenzoate as a precursor in the development of bioactive compounds. For instance, investigations into its use as an agrochemical have demonstrated promising results in terms of pest control efficacy. Its ability to inhibit key enzymes involved in insect metabolism has positioned it as a candidate for next-generation pesticides. Moreover, ongoing research is exploring its potential as an anti-inflammatory agent, with preliminary data indicating significant activity against inflammatory pathways.

The synthesis of Ethyl 2-(2-chloropropanoyl)-3-methylbenzoate has been optimized through green chemistry approaches, minimizing environmental impact while ensuring high yields. These methods typically involve multi-component reactions or catalytic processes that reduce waste and energy consumption. Such advancements align with global sustainability goals and highlight the compound's role in eco-friendly chemical manufacturing.

In terms of physical properties, Ethyl 2-(2-chloropropanoyl)-3-methylbenzoate exhibits a melting point that is conducive to both solid-state and solution-phase reactions. Its solubility profile makes it suitable for use in various solvents, facilitating its application in diverse chemical processes. Additionally, spectroscopic analyses have provided insights into its electronic transitions and vibrational modes, further aiding in understanding its reactivity under different conditions.

From a toxicological perspective, recent evaluations have focused on assessing the safety profile of Ethyl 2-(2-chloropropanoyl)-3-methylbenzoate. Acute toxicity studies indicate low toxicity at typical exposure levels, suggesting that it may be safely handled under standard laboratory conditions. However, chronic exposure studies are currently underway to provide a more comprehensive understanding of its long-term effects.

The versatility of Ethyl 2-(2-chloropropanoyl)-3-methylbenzoate extends to its application as a building block in polymer science. Researchers have explored its incorporation into polymeric materials to enhance mechanical properties or introduce specific functionalities. These applications underscore the compound's potential beyond traditional chemical uses, paving the way for innovative materials development.

In conclusion, Ethyl 2-(2-chloropropanoyl)-3-methylbenzoate, with its unique structural features and versatile properties, continues to be a focal point for scientific inquiry. Its role as a precursor in agrochemicals, pharmaceuticals, and materials science highlights its broad applicability across multiple domains. As research progresses, this compound is poised to contribute significantly to the advancement of modern chemistry and technology.